Cas no 1252058-36-8 (N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide
• CAS No: 1252058-36-8
• MF: C₁₈H₂₅N₃O
• MW: 299.41060423851
• CID: 5981835
• PubChem ID: 46804829
• Update Time: 2025-05-30

N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1252058-36-8
• Z50118335
• AKOS034413407
• N-(2-cyano-3-methylbutan-2-yl)-2-(3,4-dihydro-2H-quinolin-1-yl)propanamide
• EN300-26686922
• N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide

• Inchi： 1S/C18H25N3O/c1-13(2)18(4,12-19)20-17(22)14(3)21-11-7-9-15-8-5-6-10-16(15)21/h5-6,8,10,13-14H,7,9,11H2,1-4H3,(H,20,22)
• InChI Key： JYDCYLHRJDQGQC-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C2C=CC=CC=2CCC1)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 299.199762429g/mol
• Monoisotopic Mass: 299.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide

Introduction to N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide (CAS No. 1252058-36-8)

N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide, identified by its CAS number 1252058-36-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both cyano and tetrahydroquinoline moieties in its structure suggests a rich chemical diversity that could be exploited for various biological activities.

The compound's structure consists of a propanamide backbone substituted with a 1-cyano-1,2-dimethylpropyl group at the N-position and a 1,2,3,4-tetrahydroquinolin-1-yl group at the C2 position. This configuration imparts specific electronic and steric properties that are likely to influence its interactions with biological targets. The cyano group is known for its ability to participate in hydrogen bonding and metal coordination, while the tetrahydroquinoline ring is a common pharmacophore found in many bioactive molecules.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential as pharmacological agents. These compounds have been explored for their activities in various therapeutic areas, including central nervous system disorders, anticancer applications, and antimicrobial treatments. The amide functionality in N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide further enhances its versatility by allowing for modifications that can fine-tune its biological properties.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the cyano group necessitates conditions that prevent unwanted side reactions, such as over-addition or decomposition. Similarly, the attachment of the tetrahydroquinoline moiety requires a strategy that preserves the integrity of the heterocyclic ring. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

One of the most compelling aspects of N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide is its potential as a lead compound for drug discovery. Researchers have been particularly interested in its interactions with enzymes and receptors relevant to human health. For instance, studies have suggested that tetrahydroquinoline derivatives can modulate the activity of certain kinases and phosphodiesterases, which are key targets in cancer therapy. The cyano group may also contribute to these interactions by serving as a hydrogen bond acceptor or by participating in coordination with metal ions.

The compound's biological activity has been investigated in several preclinical models. Initial studies have shown promising results in terms of binding affinity and selectivity for specific targets. These findings have encouraged further exploration into its potential therapeutic applications. Additionally, the structural features of this molecule make it amenable to derivatization, allowing researchers to explore a wide range of analogs with tailored properties.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(1,2,3,4-tetrahydroquinolin-1-yl)propanamide (CAS No. 1252058-36-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable candidate for further investigation. As synthetic chemistry continues to evolve, the accessibility of such complex molecules will likely increase, opening new avenues for drug development and therapeutic innovation.